Cas no 725217-55-0 (4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol)

4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an allyl group at the 4-position and a 3,4-dichlorophenyl moiety at the 5-position, along with a thiol functional group at the 3-position. This structure imparts potential reactivity and versatility in synthetic applications, particularly in medicinal and agrochemical research. The presence of the dichlorophenyl group may enhance lipophilicity and binding affinity, while the thiol functionality offers opportunities for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for developing biologically active compounds, including enzyme inhibitors or antimicrobial agents. The compound's purity and stability are critical for reproducible results in research settings.
4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol structure
725217-55-0 structure
Product Name:4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
CAS No:725217-55-0
MF:C11H9Cl2N3S
MW:286.180258512497
MDL:MFCD04138211
CID:558743
PubChem ID:956219
Update Time:2025-06-07

4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
    • 3-(3,4-dichlorophenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-4-(2-propen-1-yl)-
    • 4-allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • 5-(3,4-dichlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • ALBB-003255
    • BBL017437
    • CTK5J4655
    • MolPort-001-593-150
    • SBB009841
    • STK448095
    • 725217-55-0
    • MFCD04138211
    • VS-06159
    • CS-0319504
    • ART-CHEM-BB B017971
    • AKOS003325713
    • DTXSID00359282
    • MDL： MFCD04138211
    • Inchi： 1S/C11H9Cl2N3S/c1-2-5-16-10(14-15-11(16)17)7-3-4-8(12)9(13)6-7/h2-4,6H,1,5H2,(H,15,17)
    • InChI Key： MRLFJUYOVZAQLK-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C1=NNC(N1CC=C)=S)Cl

Computed Properties

  • Exact Mass: 284.98900
  • Monoisotopic Mass: 284.9894239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 59.7Ų

Experimental Properties

  • PSA: 69.51000
  • LogP: 3.72660

4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A614360-100mg
4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol
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TRC
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 $ 320.00 2022-06-08
abcr
AB214006-1 g
4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol; 95%
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 €230.10 2023-07-20
abcr
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Chemenu
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Chemenu
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eNovation Chemicals LLC
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abcr
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4-Allyl-5-(3,4-dichlorophenyl)-4H-1,2,4-triazole-3-thiol, 95%; .
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 €230.10 2025-04-16

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